Cas no 1396758-93-2 (ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1396758-93-2
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5405734
• Update Time: 2025-10-31

ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-[(9H-xanthen-9-ylcarbonyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate
• ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C24H19N3O4/c1-2-30-24(29)18-14-25-27-12-11-15(13-19(18)27)26-23(28)22-16-7-3-5-9-20(16)31-21-10-6-4-8-17(21)22/h3-14,22H,2H2,1H3,(H,26,28)
• InChI Key： LXTYVARYHNKDBX-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(NC(C1C3=C(C=CC=C3)OC3=C1C=CC=C3)=O)=C2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.49±0.20(Predicted)

Additional information on ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 5-(9H-Xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate, identified by the CAS number 1396758-93-2, is a complex organic compound with significant potential in various fields of research and application. This compound is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic structure known for its unique electronic properties and versatility in chemical synthesis. The integration of the xanthene moiety further enhances its functional diversity, making it a subject of interest in both academic and industrial settings.

The molecular structure of ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate is characterized by a pyrazolo[1,5-a]pyridine ring system fused with a xanthene unit. This combination introduces a range of functional groups that can be exploited for various purposes. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. The compound's ability to form stable π-conjugated systems makes it particularly suitable for applications in light-emitting diodes (LEDs) and photovoltaic cells.

One of the most promising areas of research involving this compound is its role in drug discovery. The pyrazolo[1,5-a]pyridine core is known to exhibit bioactivity against various targets, including enzymes and receptors. The incorporation of the xanthene moiety further modulates its pharmacokinetic properties, enhancing its potential as a lead compound for therapeutic agents. Recent findings suggest that ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate may possess anti-inflammatory and anticancer activities, making it a valuable candidate for preclinical studies.

The synthesis of ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate involves a series of carefully designed organic reactions. The process typically begins with the preparation of the pyrazolo[1,5-a]pyridine derivative, followed by the introduction of the xanthene group through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

In terms of characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular geometry, electronic structure, and stability under various conditions. For instance, X-ray crystallography has revealed that the compound adopts a planar conformation due to strong π-conjugation within the molecule.

From an environmental perspective, ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate has been evaluated for its biodegradability and ecotoxicity. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and develop strategies for safe handling and disposal.

Looking ahead, the development of novel derivatives based on this compound holds great promise for expanding its applications. Researchers are actively exploring modifications to enhance its solubility, stability, and bioavailability. For example, functionalization with hydrophilic groups could improve its suitability for drug delivery systems or biomedical imaging agents.

In conclusion, ethyl 5-(9H-xanthene-9-amido)pyrazolo[1,5-a]pyridine-3-carboxylate represents a versatile platform for advancing scientific research across multiple disciplines. Its unique chemical properties and functional diversity make it an invaluable tool for addressing challenges in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into this compound's potential applications, it is poised to play an increasingly important role in shaping future innovations.